6-Fluoro-4-((3,4,5-trimethoxyphenyl)amino)quinoline-3-carbonitrile hydrochloride

• IUPAC Name: 6-fluoro-4-(3,4,5-trimethoxyanilino)quinoline-3-carbonitrile;hydrochloride
• InChI: InChI=1S/C19H16FN3O3.ClH/c1-24-16-7-13(8-17(25-2)19(16)26-3)23-18-11(9-21)10-22-15-5-4-12(20)6-14(15)18;/h4-8,10H,1-3H3,(H,22,23);1H
• InChI Key: CVOSCXUEZQBBDP-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=CC(=C1OC)OC)NC2=C3C=C(C=CC3=NC=C2C#N)F.Cl
• Molecular Formula: C19H17ClFN3O3
• Molecular Weight: 389.8 g/mol

Description

The compound “6-Fluoro-4-((3,4,5-trimethoxyphenyl)amino)quinoline-3-carbonitrile hydrochloride” is a complex organic molecule. The trimethoxyphenyl (TMP) group is a common pharmacophore in many potent agents exhibiting diverse bioactivity effects. Compounds containing the TMP group have displayed notable anti-cancer effects and have shown promising anti-fungal and anti-bacterial properties.

Molecular Structure Analysis

The molecular structure of this compound would likely be complex due to the presence of multiple functional groups. The trimethoxyphenyl group, for example, is a six-membered electron-rich ring and is a critical and valuable core of a variety of biologically active molecules.

Mechanism of Action

The mechanism of action would depend on the intended use of the compound. As mentioned, compounds containing the TMP group have displayed notable anti-cancer effects by effectively inhibiting various proteins.

Future Directions

The future directions for this compound would likely depend on its bioactivity and potential applications. Given the bioactivity of similar compounds, it could be a candidate for further study in fields such as medicinal chemistry.